5-(Ethylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile

• IUPAC Name: 5-(ethylamino)-2-(4-pyrrolidin-1-ylsulfonylphenyl)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C16H18N4O3S/c1-2-18-16-14(11-17)19-15(23-16)12-5-7-13(8-6-12)24(21,22)20-9-3-4-10-20/h5-8,18H,2-4,9-10H2,1H3
• InChI Key: NJEJQBNSRDAYBY-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=C(N=C(O1)C2=CC=C(C=C2)S(=O)(=O)N3CCCC3)C#N
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol

Description

5-(Ethylamino)-2-(4-(pyrrolidin-1-ylsulfonyl)phenyl)oxazole-4-carbonitrile, also known as EAPB, is a synthetic compound that belongs to the oxazole class of chemicals. EAPB has been extensively studied for its potential use in scientific research due to its unique pharmacological properties.

Scientific Research Applications

• Synthesis of Heterocyclic Compounds : Wagner, Vieweg, and Leistner (1993) explored the synthesis of thieno[2,3-d]pyrimidines, which are compounds related to the chemical structure . These compounds demonstrated antianaphylactic activity, highlighting their potential in medical research (Wagner, Vieweg, & Leistner, 1993).

• Building Blocks for Molecular Synthesis : Lemaire et al. (2015) described the use of a similar compound, 5-amino-2-phenyloxazole-4-carbonitrile, as a building block for synthesizing a wide range of molecules. This demonstrates the utility of such compounds in facilitating diverse chemical syntheses (Lemaire et al., 2015).

• Development of Antimicrobial Agents : A 2020 study delved into the synthesis of new pyrrole derivatives, including modifying atoms of chlorine, amide, and 1,3-oxazole fragments. These compounds showed promise as antimicrobial agents, suggesting the relevance of similar oxazole compounds in developing new therapeutics (Biointerface Research in Applied Chemistry, 2020).

• Antifungal Activity : Kuroyanagi et al. (2011) synthesized a series of 1,3-benzoxazole-4-carbonitriles, showing significant antifungal activity. This points to the potential of oxazole derivatives in antifungal research and development (Kuroyanagi et al., 2011).

• Synthesis of Nitrogenous Structures : Chumachenko, Shablykin, and Brovarets (2013) investigated the application of oxazole-4-carbonitriles in synthesizing condensed tricyclic nitrogenous structures. This work contributes to the field of organic chemistry and the synthesis of complex molecular architectures (Chumachenko, Shablykin, & Brovarets, 2013).